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Compound of Interest

Compound Name: L-hydroxylysine dihydrochloride

Cat. No.: B15572339

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. Adherence to proper chemical handling and disposal protocols is a
critical component of this responsibility. This document provides essential, immediate safety
and logistical information for the proper disposal of L-hydroxylysine dihydrochloride, a key
reagent in various research applications.

Chemical and Physical Properties

Understanding the properties of L-hydroxylysine dihydrochloride is the first step in safe
handling and disposal.

Property Value

Molecular Weight 182.65 g/mol

Appearance White crystals[1]

Solubility Soluble in water; slightly soluble in alcohol[1]

Stable under normal conditions.[2] Avoid contact

Stability ) o

with strong oxidizers.[1][2]

Considered non-hazardous according to GHS
Hazards classifications.[1] May cause skin and eye

irritation.[3]
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Standard Disposal Procedure

Waste material must be disposed of in accordance with national and local regulations. The
following is a general, step-by-step guide for the proper disposal of L-hydroxylysine
dihydrochloride.

» Containment: Leave the chemical in its original container whenever possible. If transferring
to a waste container, ensure it is clearly labeled with the chemical name and any associated
hazards.

o Segregation: Do not mix L-hydroxylysine dihydrochloride waste with other chemical waste
streams.

o Container Management: Handle uncleaned containers as you would the product itself.

e Institutional Guidelines: Consult your institution's Environmental Health and Safety (EHS)
department for specific disposal protocols. They will provide guidance on the appropriate
waste stream and any specific labeling requirements.

o Waste Pickup: Arrange for collection by a licensed chemical waste disposal company, as
directed by your EHS department.

Spill Cleanup Protocol
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

o Personal Protective Equipment (PPE): Before addressing a spill, ensure you are wearing
appropriate PPE, including safety goggles, gloves, and a lab coat. For larger spills,
respiratory protection may be necessary.[3]

o Containment: For dry spills, carefully sweep up the material, avoiding dust generation.[2][4]
Place the swept material into a sealed bag or container for disposal.[1]

o Decontamination: After the material has been collected, wash the spill site with water.[1]

» Disposal: Dispose of the sealed container and any contaminated cleaning materials as
chemical waste, following the standard disposal procedure outlined above.
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of L-
hydroxylysine dihydrochloride.
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Identify Waste for Disposal

Is it a spill?

Follow Spill Cleanup Protocol:
1. Wear appropriate PPE.

4. Decontaminate spill area.

Yes

2. Do not mix with other waste.

4. Arrange for licensed disposal.

Disposal of L-Hydroxylysine Dihydrochloride

Is it unused or residual product?

2. Sweep up material, avoiding dust.
3. Place in a sealed, labeled container.

Is it an empty, uncleaned container?

Treat container as the product itself.

Follow Standard Disposal Procedure:
1. Keep in original or labeled container.

3. Consult institutional EHS for guidelines.

Proper Disposal Complete

No

No (Clean)

Click to download full resolution via product page

Disposal Decision Workflow for L-Hydroxylysine Dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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